Cas no 217813-00-8 (4,5-Difluoro-2-(trimethylsilyl)phenyl triflate)

• Product Name: 4,5-Difluoro-2-(trimethylsilyl)phenyl triflate
• CAS No: 217813-00-8
• MF: C₁₀H₁₁F₅O₃SSi
• MW: 334.335060358047
• MDL: MFCD28969390
• CID: 2936873
• PubChem ID: 10860596
• Update Time: 2025-05-19

4,5-Difluoro-2-(trimethylsilyl)phenyl triflate Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-(trimethylsilyl)phenyl triflate
• MFCD28969390
• 4,5-Difluoro-2-(trimethylsilyl)phenyltrifluoromethanesulfonate
• E74857
• (4,5-difluoro-2-trimethylsilylphenyl) trifluoromethanesulfonate
• C10H11F5O3SSi
• SCHEMBL15565695
• 4,5-Difluoro-2-(trimethylsilyl)phenyl trifluoromethanesulfonate
• CS-0528668
• 217813-00-8
• BS-52643
• FD176856

• MDL： MFCD28969390
• Inchi： 1S/C10H11F5O3SSi/c1-20(2,3)9-5-7(12)6(11)4-8(9)18-19(16,17)10(13,14)15/h4-5H,1-3H3
• InChI Key： GUGUHTNPVWUWOK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=C(C(=CC=1[Si](C)(C)C)F)F

Computed Properties

• Exact Mass: 334.01183273g/mol
• Monoisotopic Mass: 334.01183273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 4,5-Difluoro-2-(trimethylsilyl)phenyl triflate

Recent Advances in the Application of 4,5-Difluoro-2-(trimethylsilyl)phenyl triflate (CAS: 217813-00-8) in Chemical Biology and Pharmaceutical Research

The compound 4,5-Difluoro-2-(trimethylsilyl)phenyl triflate (CAS: 217813-00-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, mechanistic insights, and emerging applications in medicinal chemistry.

Recent studies have highlighted the role of 4,5-Difluoro-2-(trimethylsilyl)phenyl triflate as a versatile intermediate in the synthesis of fluorinated aromatic compounds. Its triflate group serves as an excellent leaving group, facilitating nucleophilic aromatic substitution reactions, while the trimethylsilyl moiety enhances stability and enables further functionalization. Researchers have successfully employed this compound in the construction of complex molecular scaffolds, particularly in the development of fluorinated drug candidates with improved pharmacokinetic properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), scientists demonstrated the efficacy of 217813-00-8 in the synthesis of novel kinase inhibitors. The compound's ability to introduce fluorine atoms at specific positions proved crucial for enhancing target binding affinity and metabolic stability. The research team reported a 40% improvement in bioavailability for their lead compounds compared to non-fluorinated analogs, highlighting the strategic importance of this building block in modern drug design.

Another significant application has emerged in the field of PET (Positron Emission Tomography) tracer development. The fluorine atoms present in 4,5-Difluoro-2-(trimethylsilyl)phenyl triflate make it an attractive precursor for ¹⁸F-labeled compounds. Recent work published in Nuclear Medicine and Biology (2024) detailed a streamlined radiosynthesis approach using this compound, achieving radiochemical yields exceeding 75% and demonstrating excellent in vivo stability of the resulting tracers.

Mechanistic studies have provided deeper insights into the reactivity profile of 217813-00-8. Advanced computational modeling combined with experimental data has revealed that the ortho-fluorine atoms significantly influence the electronic properties of the phenyl ring, affecting both the rate and regioselectivity of subsequent transformations. These findings, published in the Journal of Organic Chemistry (2023), have important implications for reaction optimization and the design of new synthetic methodologies.

From a safety and handling perspective, recent toxicological assessments have confirmed that 4,5-Difluoro-2-(trimethylsilyl)phenyl triflate exhibits favorable stability under standard laboratory conditions. However, researchers emphasize the importance of proper storage (under inert atmosphere at -20°C) to prevent gradual decomposition. These findings were documented in a comprehensive safety assessment report published by the American Chemical Society's Chemical Health and Safety division (2024).

Looking forward, the unique properties of 217813-00-8 position it as a key building block for the next generation of fluorinated pharmaceuticals. Current research directions include exploring its use in DNA-encoded library synthesis and as a precursor for novel materials with applications in drug delivery systems. The compound's versatility and the growing demand for fluorinated compounds in medicine suggest that its importance in chemical biology research will continue to expand in the coming years.